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Pelecopan (BCX 9930) Preclinical Profile

The table below summarizes the available preclinical data for Pelecopan. Please note that this data is from
early-stage research and its connection to human therapeutic outcomes is unknown due to the discontinuation

of development [1].

Aspect Description

Drug Name Pelecopan (BCX 9930) [2] [1]

Classification Small molecule, oral complement factor D (CFD) inhibitor [2] [1]

Latest Status Discontinued (for all listed indications including PNH) as of early 2025 [2]
Mechanism of Selective & orally bioactive inhibitor of complement factor D, a key serine protease
Action in the Alternative Pathway (AP) of the complement system [1].

| Key In Vitro Findings | * Inhibits proteolytic activity of human factor D (ICso = 14.3 nM) [1] ¢ Inhibits
hemolysis of PNH cells in vitro (ICso in rabbit erythrocytes = 29.5 nM) [1] |

The Critical Role of Replication in Drug Development
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While direct data on Pelecopan is limited, the replication of research findings is a cornerstone of reliable

science and is especially critical in drug development [3] [4] [5].

¢ Replicability vs. Reproducibility: In a scientific context, replicability generally means obtaining
consistent results when the same experiment is repeated under identical conditions. Reproducibility
often refers to obtaining consistent results using different data or methodological approaches [5]. Both
are essential for validating a drug's mechanism and therapeutic promise.

e Challenges in Replication: Failures to replicate can occur for many reasons, including statistical
flukes from small sample sizes, subtle differences in experimental conditions, or because the original
findings were only true in a very specific context [4]. In pharmaceutical research, a failure to replicate
key findings often halts a drug's development.

The following diagram illustrates a generalized drug development workflow with key replication

checkpoints, which helps explain the context in which a drug like Pelecopan would be evaluated.
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Drug Development with Replication Checkpoints
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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